Nickel carbonate

Catalog No.
S3720440
CAS No.
18195-55-6
M.F
NiCO3
CNiO3
M. Wt
118.702 g/mol
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Nickel carbonate

CAS Number

18195-55-6

Product Name

Nickel carbonate

IUPAC Name

nickel(2+);carbonate

Molecular Formula

NiCO3
CNiO3

Molecular Weight

118.702 g/mol

InChI

InChI=1S/CH2O3.Ni/c2-1(3)4;/h(H2,2,3,4);/q;+2/p-2

InChI Key

ZULUUIKRFGGGTL-UHFFFAOYSA-L

Solubility

93 mg/l water @ 25 °C
Soluble in dilute acids
Solubility in water, mg/l at 25 °C: 93 (practically insoluble)

Canonical SMILES

C(=O)([O-])[O-].[Ni+2]

Description

The exact mass of the compound Nickel carbonate is 117.920086 g/mol and the complexity rating of the compound is 18.8. The solubility of this chemical has been described as 93 mg/l water @ 25 °csoluble in dilute acidssolubility in water, mg/l at 25 °c: 93 (practically insoluble). Its Medical Subject Headings (MeSH) category is 1. The storage condition is unknown. Please store according to label instructions upon receipt of goods.Use and application categories indicated by third-party sources: Health Hazards -> Carcinogens. However, this does not mean our product can be used or applied in the same or a similar way.

Physical Description

DryPowder; Liquid; OtherSolid; WetSolid
LIGHT GREEN CRYSTALS.

Color/Form

Green rhombohedral crystals

Hydrogen Bond Acceptor Count

3

Exact Mass

117.920086 g/mol

Monoisotopic Mass

117.920086 g/mol

Heavy Atom Count

5

Density

4.39 g/cu m
2.6 g/cm³

Decomposition

Toxic gases and vapors (such as nickel carbonyl) may be released ... in the decomp of nickel cmpd. /Nickel & sol nickel cmpd/

Melting Point

DECOMPOSES BEFORE REACHING MELTING POINT.
No melting point; decomposes on heating

UNII

WM50SQU829

Absorption Distribution and Excretion

NICKEL CARBONATE WAS GIVEN INTRATRACHEALLY TO MICE (0.05 MG) & URINARY EXCRETION & LUNG CLEARANCE OF NICKEL DETERMINED 1-6 DAYS FOLLOWING ADMIN. MORE NICKEL EXCRETED IN URINE DURING 1ST DAY THAN REMAINDER OF WK. CLEARANCE OF NICKEL CARBONATE FROM LUNG WAS MODERATE.

Wikipedia

Nickel(II) carbonate

Use Classification

Health Hazards -> Carcinogens

Methods of Manufacturing

Addition of soda ash to a solution of nickel sulfate
Nickel carbonate is prepared best by the oxidation of nickel powder in ammonia and carbon dioxide. Boiling away the ammonia causes precipitation of pure nickel carbonate.
Addition of sodium carbonate to a solution of nickel salt precipitates an impure basic nickel carbonate

General Manufacturing Information

All other basic inorganic chemical manufacturing
Computer and electronic product manufacturing
Electrical equipment, appliance, and component manufacturing
Primary metal manufacturing
Carbonic acid, nickel(2+) salt (1:1): ACTIVE

Dates

Modify: 2023-07-27

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